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Compound of Interest

Compound Name: Carbazole Violet

Cat. No.: B1584481

A comprehensive guide for researchers, scientists, and drug development professionals on the
comparative performance of Carbazole Violet and other leading organic violet pigments. This
report details key performance metrics, supported by standardized experimental data, to inform
material selection in demanding applications.

Carbazole Violet, chemically known as Pigment Violet 23 (PV23), stands as a benchmark in
the realm of high-performance organic pigments, prized for its intense color, high tinting
strength, and excellent fastness properties. However, a nuanced understanding of its
performance in relation to other prominent organic violet pigments is crucial for applications
where color stability and durability are paramount. This guide provides a direct comparison
between Carbazole Violet (PV23) and three other widely used violet pigments: Quinacridone
Violet (Pigment Violet 19), Perylene Violet (Pigment Violet 29), and Dioxazine Violet (Pigment
Violet 37). The evaluation is based on critical performance indicators including lightfastness,
heat stability, chemical resistance, and tinctorial strength, with data presented in standardized
formats for clear, actionable insights.

Comparative Performance Data

The selection of an appropriate pigment is contingent on its ability to withstand the rigors of its
intended application. The following tables summarize the quantitative performance data for
Carbazole Violet and its alternatives, offering a side-by-side comparison of their key
characteristics.

Table 1: Lightfastness and Heat Stability
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) Lightfastne . Heat

. Chemical Lightfastne o

Pigment C.l. Name ss (Full . Stability?
Class ss (Tint)*
Shade)* (°C)

Carbazole ) )

] PV23 Dioxazine 7-8 7 220-280[1]
Violet
Quinacridone ] ]

) PV19 Quinacridone  7-8[2][3] 7-8[4] 250-400[3][5]
Violet
Perylene

] PV29 Perylene 8 7-8 300[6]
Violet
Dioxazine ] )

_ PV37 Dioxazine 8[7] 8[8] 290
Violet

ILightfastness is rated on the Blue Wool Scale (1-8), where 8 signifies excellent lightfastness.

2Heat stability indicates the maximum temperature the pigment can withstand for a short

duration (typically 10-20 minutes) without significant color change.

Table 2: Chemical Resistance and Oil Absorption

Oil
] Acid Alkali Solvent .
Pigment C.l. Name . . . Absorption
Resistance® Resistance® Resistance?
(g/100g )*
Carbazole
] PV23 5[1][9] 5[1][9] 4-5[10] 50-80[1][10]
Violet
Quinacridone 35-50[3][4]
_ PV19 5[2][3] 5[2][3] 5[4]
Violet [11]
Perylene
) PV29 5 5 4-5 45-55
Violet
Dioxazine
_ PV37 5[7] 5[7] 5 45-55[12]
Violet
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3Chemical resistance is rated on a scale of 1-5, where 5 indicates excellent resistance. #Qil
absorption is a measure of the amount of linseed oil required to form a coherent paste with the
pigment.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accuracy and comparability. The following are detailed protocols for the key experiments cited.

Lightfastness Testing (ASTM D4303)

This standard test method is used to determine the lightfastness of colorants in artists'
materials by exposing them to accelerated weathering conditions.[13][14]

e Specimen Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic, oil) and
applied uniformly to a substrate to form a consistent film. For tint lightfastness, the pigment is
mixed with a standardized white pigment (e.g., Titanium Dioxide) at a specified ratio before
application.

o Exposure: The prepared specimens are exposed to a controlled light source, typically a
xenon arc lamp, which simulates the spectral distribution of natural sunlight.[13] The
exposure is conducted for a specified duration or until a certain radiant exposure is reached.
[13]

o Evaluation: The color change of the exposed specimens is measured using a
spectrophotometer or colorimeter. The color difference (AE*) between the exposed and
unexposed areas is calculated.

o Rating: The lightfastness is rated on the Blue Wool Scale, where the performance of the
pigment is compared to a set of eight blue wool standards with known, varying degrees of
lightfastness.

Heat Stability Testing (ISO 787-21)

This international standard specifies a method for comparing the heat stability of pigments.[15]
[16][17][18][19]
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Sample Preparation: The pigment is thoroughly mixed with a standardized stoving medium
(e.g., a baking enamel).

Application: The mixture is applied to test panels and allowed to flash off any solvents.

Stoving: The coated panels are placed in a laboratory oven at a series of specified
temperatures for a fixed duration.

Assessment: After cooling, the color of the heated panels is compared visually against a
control panel that was not heated. The heat stability is reported as the highest temperature at
which no significant color change is observed.

Chemical Resistance Testing (ASTM D1308)

This test method evaluates the effect of household and industrial chemicals on clear and
pigmented organic finishes.[20][21][22][23][24]

Test Panel Preparation: The pigment is incorporated into a coating system and applied to a
suitable substrate. The coating is allowed to cure completely.

Reagent Application: A piece of absorbent material (e.qg., filter paper) is saturated with the
test chemical (e.g., acid, alkali, solvent) and placed on the coated surface. The saturated
material is then covered to prevent evaporation.

Exposure: The test area is left undisturbed for a specified period.

Evaluation: After the exposure period, the cover and absorbent material are removed, and
the test area is washed and dried. The surface is then examined for any changes, such as
discoloration, blistering, or loss of adhesion. The resistance is rated on a scale of 1 to 5.

Oil Absorption Testing (ISO 787-5 ] ASTM D281)

These standards specify the procedure for determining the oil absorption of a pigment.[2][25]
[26][27][28][29]

Sample Weighing: A specific amount of the dry pigment is weighed and placed on a flat, non-
absorbent surface, such as a glass plate.
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» Oil Addition: Linseed oil is added drop by drop from a burette to the pigment.

e Rub-out: After each addition of oil, the pigment and oil are thoroughly mixed and rubbed with
a spatula until a stiff, paste-like mass is formed that does not break or separate.

« Endpoint Determination: The endpoint is reached when a single, smooth paste is formed.
The volume of oil used is recorded.

e Calculation: The oil absorption is calculated as the grams of oil required to wet 100 grams of
pigment.

Visualizing Pigment Selection and Characteristics

To further aid in the understanding and selection of these violet pigments, the following
diagrams illustrate key logical relationships and decision-making workflows.
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Caption: Pigment selection workflow based on performance needs.
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Caption: Chemical class and associated performance properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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